N-[2-Amino-2-(2-methoxyphenyl)ethyl]-3,5,6-trimethylpyrazine-2-carboxamide;dihydrochloride

• IUPAC Name: N-[2-amino-2-(2-methoxyphenyl)ethyl]-3,5,6-trimethylpyrazine-2-carboxamide;dihydrochloride
• InChI: InChI=1S/C17H22N4O2.2ClH/c1-10-11(2)21-16(12(3)20-10)17(22)19-9-14(18)13-7-5-6-8-15(13)23-4;;/h5-8,14H,9,18H2,1-4H3,(H,19,22);2*1H
• InChI Key: VIZUWJGLHFCTJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=N1)C)C(=O)NCC(C2=CC=CC=C2OC)N)C.Cl.Cl
• Molecular Formula: C17H24Cl2N4O2
• Molecular Weight: 387.3 g/mol

Description

“N-[2-Amino-2-(2-methoxyphenyl)ethyl]-3,5,6-trimethylpyrazine-2-carboxamide;dihydrochloride” is a chemical compound with the CAS Number: 2418692-49-4. It has a molecular weight of 387.31.

Molecular Structure Analysis

The molecule contains a total of 38 bond(s). There are 16 non-H bond(s), 6 multiple bond(s), 6 rotatable bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 primary amine(s) (aliphatic), 1 tertiary amine(s) (aliphatic), and 1 ether(s) (aromatic).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 387.31. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density are not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methods for Pyrazine Derivatives : Research has explored various synthetic methods for creating pyrazine derivatives. For instance, the reaction of phenylglycinamide with ethyl benzoylformate under specific conditions yielded dihydroxypyrazines, which are crucial for synthesizing pyrazine compounds with potential biological activities (Adachi & Sato, 1986). Another study detailed the synthesis of pyridine derivatives, highlighting the antimicrobial potential of these compounds, suggesting a possible avenue for pharmacological applications of related pyrazine derivatives (Patel, Agravat, & Shaikh, 2011).

• Chemical Transformations and Properties : Ethyl amidinoacetates were used in synthesizing various pyrazine-2-carboxamides, showcasing the versatility of pyrazine derivatives in chemical synthesis and the potential for creating compounds with varied biological activities (Keir, Maclennan, & Wood, 1978).

Pharmacological Potential

• Antimicrobial and Antitumor Activities : Some pyrazine derivatives have been studied for their antimicrobial activities. A study synthesized new pyridine derivatives and tested their antimicrobial activity, showing variable and modest effectiveness against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). This suggests that related compounds, such as N-[2-Amino-2-(2-methoxyphenyl)ethyl]-3,5,6-trimethylpyrazine-2-carboxamide; dihydrochloride, could potentially exhibit similar biological properties.

• Synthesis and Evaluation of Novel Compounds : The discovery and pharmacological evaluation of structurally novel compounds, such as 5-HT3 receptor antagonists, indicate the ongoing interest in synthesizing and testing pyrazine derivatives for various therapeutic applications, including antidepressant effects (Mahesh, Devadoss, Pandey, & Bhatt, 2011). This points towards the potential exploration of compounds like N-[2-Amino-2-(2-methoxyphenyl)ethyl]-3,5,6-trimethylpyrazine-2-carboxamide; dihydrochloride for similar uses.

Future Directions

While specific future directions for this compound are not mentioned in the available sources, compounds with similar structures have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. This suggests that “N-[2-Amino-2-(2-methoxyphenyl)ethyl]-3,5,6-trimethylpyrazine-2-carboxamide;dihydrochloride” could also have potential applications in various fields, including medicine and pharmacology.